Cas no 872724-43-1 (N-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(pyridin-3-yl)methylethanediamide)

• Product Name: N-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(pyridin-3-yl)methylethanediamide
• CAS No: 872724-43-1
• MF: C₂₁H₂₆N₄O₅S
• MW: 446.519943714142
• CID: 5509440
• Update Time: 2025-05-17

N-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(pyridin-3-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[[3-(2,5-dimethylphenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]-N'-(pyridin-3-ylmethyl)oxamide
• N-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(pyridin-3-yl)methylethanediamide

• Inchi： 1S/C21H26N4O5S/c1-15-6-7-16(2)18(11-15)31(28,29)25-9-4-10-30-19(25)14-24-21(27)20(26)23-13-17-5-3-8-22-12-17/h3,5-8,11-12,19H,4,9-10,13-14H2,1-2H3,(H,23,26)(H,24,27)
• InChI Key： UEZSJKVUHZWZDG-UHFFFAOYSA-N
• SMILES： C(NCC1N(S(C2=CC(C)=CC=C2C)(=O)=O)CCCO1)(=O)C(NCC1=CC=CN=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(pyridin-3-yl)methylethanediamide

Chemical Compound CAS No 872724-43-1: A Comprehensive Overview

The chemical compound with CAS No 872724-43-1, known as N-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(pyridin-3-yl)methylethanediamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a 1,3-oxazinan ring system, a benzenesulfonyl group, and a pyridin-substituted ethanediamide moiety. These structural features contribute to its unique chemical properties and functional versatility.

The synthesis of this compound involves a series of multi-step reactions that highlight the importance of modern organic synthesis techniques. The incorporation of the benzenesulfonyl group introduces electron-withdrawing effects, which can significantly influence the reactivity and stability of the molecule. Similarly, the presence of the pyridin-substituted group enhances the compound's ability to participate in various chemical interactions, including hydrogen bonding and π-interactions. Recent studies have demonstrated that this compound exhibits promising activity in biological systems, particularly in enzyme inhibition assays.

In terms of applications, this compound has garnered attention in the field of drug discovery due to its potential as a lead compound for developing novel therapeutic agents. Researchers have explored its ability to modulate key biological targets, such as kinases and proteases, which are implicated in various diseases. For instance, a study published in 2023 revealed that this compound demonstrates selective inhibition against a specific kinase involved in cancer progression. This finding underscores its potential as a candidate for anti-cancer drug development.

Beyond pharmacology, this compound also finds relevance in materials science. Its unique structural features make it a candidate for applications in polymer chemistry and catalysis. For example, the oxazinan ring system has been shown to enhance the thermal stability of certain polymer materials when incorporated into their structures. Additionally, preliminary investigations suggest that this compound may serve as an efficient catalyst in organic transformations, particularly in asymmetric synthesis.

The environmental impact of this compound is another area of interest. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological effects of such compounds becomes crucial. Recent research has focused on evaluating the environmental fate of this compound under various conditions. Findings indicate that it undergoes rapid degradation under aerobic conditions, reducing its potential ecological footprint.

In conclusion, CAS No 872724-43-1 represents a multifaceted chemical entity with diverse applications across multiple disciplines. Its intricate structure and functional groups endow it with unique properties that make it a valuable subject for further research and development. As advancements in synthetic methodologies and computational modeling continue to evolve, the potential for unlocking new functionalities and applications of this compound remains vast.